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Compound of Interest

Compound Name: Serratezomine B

Cat. No.: B1242185

Get Quote

Executive Summary & Structural Analysis
Serratezomine B is a complex Lycopodium alkaloid structurally related to Serratezomine A but

distinguished by a unique heterocyclic connectivity involving a 1,3-oxazinane ring fused to a

tetrahydroindolizine core. While Serratezomine A features a bridging lactone, Serratezomine B
possesses a distinct hemiaminal ether linkage.

This guide details the Total Synthesis of Serratezomine B, focusing on the high-impact

strategies developed by the Tu Group (2013) and the Nagasawa Group (2015). The core

philosophy of this route is divergency: constructing a common tetracyclic intermediate that can

be chemically edited to yield either congener (A or B), thereby mimicking the proposed

biosynthetic pathway.

Key Challenges Addressed
Stereochemical Density: The molecule contains six contiguous stereocenters, including a

quaternary carbon at the spiro-junction.

Labile Functionality: The hemiaminal/lactone bridge is sensitive to Lewis acids and prone to

isomerization.
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Structural Divergence: Controlling the thermodynamic vs. kinetic equilibration between the

"A-type" (lactone) and "B-type" (oxazinane) frameworks.

Strategic Retrosynthesis & Pathway Logic
The synthesis relies on a "Biomimetic Divergence" approach. The critical insight is that

Serratezomine B is likely a rearranged product of Serratezomine A (or a shared precursor) via

an N-oxide intermediate or acid-catalyzed isomerization.

Pathway Visualization (DOT)
The following diagram illustrates the retrosynthetic logic, moving from the target

(Serratezomine B) back to the simpler starting materials via the pivotal SmI₂-mediated

cascade.
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Figure 1: Retrosynthetic disconnection showing the divergent relationship between

Serratezomine A and B derived from a common SmI₂-generated scaffold.
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Detailed Experimental Protocols
This section details the two critical phases of the synthesis: the Construction of the Core (Tu

Strategy) and the Conversion to Serratezomine B (Nagasawa/Tu Strategy).

Phase 1: Core Construction via SmI₂ Cascade
Objective: Assemble the tetracyclic core from an acyclic precursor in a single operation.

Mechanism: Samarium diiodide (SmI₂) promotes a reductive coupling between a carbonyl and

an alkene/alkyne (ketyl-radical cyclization), followed by an intramolecular aldol or Michael

addition.

Reagents & Equipment
Reagent: SmI₂ (0.1 M solution in THF). Note: Fresh preparation is critical for reproducibility.

Additives: HMPA (Hexamethylphosphoramide) or LiBr (to activate SmI₂).

Solvent: Anhydrous THF (degassed).

Atmosphere: Strict Argon/Nitrogen manifold (SmI₂ is air-sensitive).

Step-by-Step Protocol
Precursor Preparation: Dissolve the keto-aldehyde precursor (1.0 equiv) in degassed

anhydrous THF (0.05 M concentration).

SmI₂ Activation: In a separate flame-dried flask, prepare SmI₂ (4.0 equiv) in THF. Add HMPA

(16.0 equiv) dropwise until the solution turns a characteristic deep purple/blue.

QC Check: If the solution is yellow or cloudy, the SmI₂ has oxidized. Discard and prepare

fresh.

Cascade Initiation: Cool the SmI₂/HMPA solution to -78 °C. Cannulate the precursor solution

slowly into the reductant mixture over 30 minutes.

Why: Slow addition prevents intermolecular side reactions (dimerization).

Reaction Monitoring: Stir at -78 °C for 2 hours. Monitor by TLC (stain with Anisaldehyde).
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Quench: Quench the reaction at -78 °C with saturated aqueous NH₄Cl. Allow to warm to

room temperature.

Workup: Extract with EtOAc (3x). Wash combined organics with Na₂S₂O₃ (to remove iodine

species) and brine. Dry over Na₂SO₄.

Purification: Flash column chromatography on silica gel.

Outcome: Formation of the tetracyclic core containing the necessary stereocenters for the

Serratezomine framework.

Phase 2: Biomimetic Conversion to Serratezomine B
Objective: Convert the Serratezomine A-type framework (or common intermediate) into

Serratezomine B. Mechanism: This transformation exploits the lability of the hemiaminal bond.

The Nagasawa group demonstrated that Serratezomine B is thermodynamically accessible

from A via an N-oxide rearrangement or direct acid treatment.

Protocol: Modified Polonovski-Potier Rearrangement
Based on Nagasawa, Org. Lett. 2015.

N-Oxidation:

Dissolve (+)-Serratezomine A (1.0 equiv) in CH₂Cl₂ at 0 °C.

Add m-CPBA (1.1 equiv). Stir for 30 min.

Observation: Formation of the N-oxide intermediate.

Rearrangement:

Treat the N-oxide solution with Trifluoroacetic Anhydride (TFAA) (2.0 equiv) and 2,6-

lutidine at 0 °C.

Mechanism:[1] Acylation of the N-oxide triggers fragmentation/rearrangement of the

oxazinane ring system.

Hydrolysis/Cyclization:
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Add aqueous buffer (pH 7) or dilute NaOH.

The intermediate rearranges to form the thermodynamically stable 1,3-oxazinane bridge

characteristic of Serratezomine B.

Isolation:

Extract with CHCl₃. Purification via HPLC is often required due to the polarity of the

alkaloids.

Data Summary: Serratezomine A vs. B
Feature Serratezomine A Serratezomine B

Core Structure Bridging Lactone 1,3-Oxazinane Fused

Key Linkage C13-O-C1 (Lactone) C8-O-C1 (Ether/Hemiaminal)

Stability Kinetic Product Thermodynamic Product

Conversion Precursor to B Final Target

Critical Process Parameters & Troubleshooting
SmI₂ Quality Control
The success of the core synthesis hinges on the quality of SmI₂.

Visual Test: Deep blue = Active. Green/Yellow = Inactive.

Titration: Titrate with iodine prior to use if using commercial solutions.

Troubleshooting: If yield is low, increase HMPA equivalents (up to 8:1 HMPA:SmI₂) or switch

to SmI₂/H₂O systems for proton-coupled electron transfer (PCET) mechanisms.

Isomerization Management
The A

B conversion is sensitive to pH.
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Acidic Conditions: Favor the ring-opened or rearranged skeleton.

Basic Conditions: May favor the kinetic lactonization (Serratezomine A).

Recommendation: Use buffered workups (phosphate buffer pH 7.0) to prevent unwanted

equilibration during isolation.

Mechanistic Pathway (Biomimetic Divergence)
The following diagram details the chemical logic of the final rearrangement step, a crucial

concept for researchers attempting to synthesize analogs.
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Figure 2: Mechanistic flow of the Nagasawa rearrangement converting the A-type core to the B-

type core via an iminium ion intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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